Cas no 1804748-89-7 (Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804748-89-7
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4829935
• Update Time: 2025-10-15

Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3INO4/c1-2-18-8(16)3-5-6(14)4-7(15-9(5)17)19-10(11,12)13/h4H,2-3H2,1H3,(H,15,17)
• InChI Key： TXWGKNTWNHZTGS-UHFFFAOYSA-N
• SMILES： IC1C=C(NC(C=1CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804748-89-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804748-89-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with hydroxyl, iodo, and trifluoromethoxy functional groups, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic arrangement of these substituents not only enhances its reactivity but also opens up diverse synthetic pathways, making it a cornerstone in the synthesis of complex molecules.

The< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate molecule exhibits a unique combination of electronic and steric properties that make it an attractive building block for medicinal chemists. The presence of the iodo group at the 4-position allows for facile cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, influencing the reactivity and electronic distribution across the molecule.

In recent years, there has been a surge in research focusing on the development of kinase inhibitors, particularly those targeting cancer-related pathways. The< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate has emerged as a key intermediate in synthesizing potent inhibitors of tyrosine kinases. For instance, studies have demonstrated its role in generating pyridine-based scaffolds that exhibit high affinity for ATP-binding pockets of kinases. The hydroxyl group at the 2-position can be further functionalized to introduce additional pharmacophores, enhancing binding interactions and improving drug-like properties.

The< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate also finds applications in the synthesis of antiviral and antibacterial agents. Its structural features allow for modifications that can mimic natural substrates or disrupt essential viral replication mechanisms. Researchers have leveraged its reactivity to develop novel analogs with enhanced efficacy against resistant strains of pathogens. The trifluoromethoxy group, in particular, has been shown to improve metabolic stability and oral bioavailability, critical factors in drug development.

Advances in computational chemistry have further highlighted the potential of< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate as a scaffold for drug discovery. Molecular modeling studies have identified optimal positions for substitution to maximize binding affinity and selectivity. These insights have guided synthetic efforts toward generating lead compounds with improved pharmacokinetic profiles. The integration of machine learning algorithms has expedited the process by predicting favorable modifications and minimizing experimental trials.

The versatility of< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate extends beyond kinase inhibitors and antivirals. It has been utilized in the synthesis of ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By strategically modifying the pyridine core, researchers have developed ligands that modulate neurotransmitter activity and exhibit potential therapeutic benefits in neurological disorders. The iodo and trifluoromethoxy groups play crucial roles in fine-tuning receptor binding interactions.

In conclusion, the< strong>Ethyl 2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804748-89-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing a diverse array of bioactive compounds. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to remain at the forefront of drug discovery efforts, contributing to the development of next-generation pharmaceuticals.